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Compound of Interest

Compound Name: IM-93

Cat. No.: B1192869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability of IM-93, a

novel indolylmaleimide derivative with dual inhibitory activity against ferroptosis and NETosis.

The data presented herein is crucial for researchers and drug development professionals

working with this compound in preclinical and clinical studies.

Core Data Summary
Solubility
The aqueous solubility of IM-93 and its hydrochloride (HCl) salt was determined to assess its

suitability for biological assays and potential formulation development.

Compound Solvent Solubility (μg/mL)

IM-93 Water < 1.0

IM-93 HCl salt Water 10

Table 1: Aqueous Solubility of IM-93 and its HCl salt.
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The stability of IM-93 was evaluated in the presence of common oxidizing agents used to

induce oxidative stress in cellular models.

Compound Condition Stability

IM-93 H₂O₂ Stable

IM-93 TBHP Stable

Table 2: Stability of IM-93 under Oxidative Stress Conditions.

Experimental Protocols
Water Solubility Determination of IM-93 HCl Salt
Objective: To quantify the aqueous solubility of the hydrochloride salt of IM-93.

Methodology:

An excess amount of IM-93 HCl salt was suspended in purified water.

The suspension was shaken for 1 hour at room temperature.

The suspension was then filtered to remove any undissolved solid.

The concentration of IM-93 in the filtrate was determined by high-performance liquid

chromatography (HPLC).

Cell Viability Assay
Objective: To assess the cytoprotective effect of IM-93 against induced ferroptosis.

Methodology:

NIH3T3 cells were seeded in 96-well plates at a density of 5 x 10³ cells/well and cultured for

24 hours.

The cells were then treated with either erastin (0.5 μM) or tert-butyl hydroperoxide (TBHP)

(50 μM) in the presence or absence of varying concentrations of IM-93, deferoxamine (DFO),
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or ferrostatin-1 (Fer-1).

After the specified incubation period (24 hours for erastin, 12 hours for TBHP), cell viability

was measured using a Cell Counting Kit-8 (CCK-8).

The absorbance at 450 nm was measured using a microplate reader to determine the

number of viable cells.

NETosis Induction and Quantification
Objective: To evaluate the inhibitory effect of IM-93 on phorbol 12-myristate 13-acetate (PMA)-

induced NETosis in human neutrophils.

Methodology:

Human peripheral blood neutrophils were isolated from healthy donors.

Neutrophils were seeded on poly-L-lysine-coated 96-well plates.

The cells were stimulated with PMA (0.8 nM) in the presence or absence of IM-93 (25 μM),

DFO (100 μM), or Fer-1 (2.5 μM).

After a 3-hour incubation, the cells were stained with Hoechst 33342 (to visualize nuclei) and

SYTOX Green (to visualize extracellular DNA, indicative of NETs).

NET formation was visualized by fluorescence microscopy.

The frequency of NET-forming neutrophils was quantified by counting the number of SYTO-

Green-positive cells among the Hoechst-positive cells.

Visualizations
Signaling Pathway of Ferroptosis Inhibition by IM-93
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Ferroptosis Signaling Pathway and Inhibition by IM-93
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Caption: IM-93 inhibits ferroptosis by suppressing lipid peroxidation.

Signaling Pathway of NETosis Inhibition by IM-93
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NETosis Signaling Pathway and Inhibition by IM-93
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Workflow for Cell Viability Assay

Seed NIH3T3 cells in 96-well plate

Incubate for 24 hours

Treat with Erastin/TBHP +/- Inhibitors (IM-93, DFO, Fer-1)

Incubate (12-24 hours)

Add CCK-8 solution

Measure absorbance at 450 nm
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Workflow for NETosis Induction and Quantification

Isolate human peripheral blood neutrophils

Seed neutrophils on poly-L-lysine coated plates

Stimulate with PMA +/- Inhibitors (IM-93, DFO, Fer-1)

Incubate for 3 hours

Stain with Hoechst 33342 and SYTOX Green

Visualize and quantify NETs via fluorescence microscopy
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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